Cas no 1361580-21-3 (3-Methoxy-2-(2,4,6-trichlorophenyl)-4-(trifluoromethyl)pyridine)

• Product Name: 3-Methoxy-2-(2,4,6-trichlorophenyl)-4-(trifluoromethyl)pyridine
• CAS No: 1361580-21-3
• MF: C₁₃H₇Cl₃F₃NO
• MW: 356.554991006851
• CID: 4967520
• Update Time: 2025-07-02

3-Methoxy-2-(2,4,6-trichlorophenyl)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2-(2,4,6-trichlorophenyl)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C13H7Cl3F3NO/c1-21-12-7(13(17,18)19)2-3-20-11(12)10-8(15)4-6(14)5-9(10)16/h2-5H,1H3
• InChI Key： DLYGRJWXOWPXHR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C(=C(C(F)(F)F)C=CN=1)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 346
• XLogP3: 5.3
• Topological Polar Surface Area: 22.1

Additional information on 3-Methoxy-2-(2,4,6-trichlorophenyl)-4-(trifluoromethyl)pyridine

Introduction to 3-Methoxy-2-(2,4,6-trichlorophenyl)-4-(trifluoromethyl)pyridine (CAS No. 1361580-21-3)

3-Methoxy-2-(2,4,6-trichlorophenyl)-4-(trifluoromethyl)pyridine, identified by the chemical abstracts service number 1361580-21-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom incorporated into the six-membered aromatic ring. The presence of multiple substituents, including a methoxy group, a 2,4,6-trichlorophenyl moiety, and a trifluoromethyl group, endows it with unique electronic and steric properties that make it a promising candidate for various biochemical applications.

The structural configuration of 3-Methoxy-2-(2,4,6-trichlorophenyl)-4-(trifluoromethyl)pyridine is meticulously designed to optimize its interaction with biological targets. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug molecules. This feature has been extensively leveraged in the development of novel therapeutic agents targeting a wide range of diseases. Recent studies have highlighted the potential of trifluoromethyl-substituted pyridines as key structural elements in kinase inhibitors and other small-molecule drugs.

Furthermore, the 2,4,6-trichlorophenyl substituent introduces strong electron-withdrawing effects through its chlorine atoms, which can modulate the electronic properties of the pyridine ring. This substitution pattern is often employed to improve solubility and bioavailability in drug candidates. The combination of these structural features makes 3-Methoxy-2-(2,4,6-trichlorophenyl)-4-(trifluoromethyl)pyridine a versatile building block for synthetic chemists working on medicinal chemistry projects.

In the realm of academic research, this compound has been explored as a precursor in the synthesis of more complex molecules with potential pharmacological activity. For instance, researchers have investigated its utility in generating derivatives that exhibit inhibitory effects on specific enzymes or receptors implicated in neurological disorders. The methoxy group at the 3-position provides a site for further functionalization, allowing for the creation of libraries of analogs with tailored properties.

One particularly noteworthy application lies in the development of antiviral agents. The unique electronic distribution induced by the trifluoromethyl and chloro substituents can influence how the molecule interacts with viral proteases or polymerases. Preliminary computational studies suggest that derivatives of 3-Methoxy-2-(2,4,6-trichlorophenyl)-4-(trifluoromethyl)pyridine may possess inhibitory activity against certain RNA viruses by stabilizing transition states during critical enzymatic reactions.

The pharmaceutical industry has also shown interest in this compound due to its potential as an intermediate in large-scale synthesis. Its stability under various reaction conditions makes it suitable for multi-step synthetic pathways without significant degradation. This characteristic is particularly valuable when scaling up production for clinical trials or commercialization.

From a synthetic chemistry perspective, the preparation of 3-Methoxy-2-(2,4,6-trichlorophenyl)-4-(trifluoromethyl)pyridine involves sophisticated methodologies that highlight modern advances in organic synthesis. Techniques such as palladium-catalyzed cross-coupling reactions and metal-mediated cyclizations are often employed to construct the desired framework efficiently. These methods not only showcase the ingenuity of synthetic chemists but also contribute to the broader toolkit available for drug discovery.

Recent advancements in computational chemistry have further enhanced our understanding of how modifications to this core structure can influence biological activity. Molecular modeling studies have revealed insights into binding modes and interactions with potential targets like G-protein coupled receptors (GPCRs) and ion channels. Such insights are crucial for designing next-generation drugs with improved efficacy and reduced side effects.

The versatility of 3-Methoxy-2-(2,4,6-trichlorophenyl)-4-(trifluoromethyl)pyridine extends beyond its role as a standalone compound; it serves as an inspiration for designing entirely new classes of bioactive molecules. By varying substituents or exploring different heterocyclic frameworks based on this scaffold, chemists can uncover novel pharmacophores with untapped therapeutic potential.

In conclusion,3-Methoxy-2-(2,4,6-trichlorophenyl)-4-(trifluoromethyl)pyridine (CAS No. 1361580-21-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated utility in drug development underscore its importance as both a research tool and a potential lead compound for future therapies. As research continues to uncover new applications and synthetic strategies involving this molecule,its relevance is expected to grow further within academic and industrial settings alike.